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Compound Focus: 3-[18-(2-carboxylatoethyl)-7,12-bis(ethenyl)-3,8,13,17-
tetramethylporphyrin-21,23-diid-2-yl]propanoate;hydron;iron(2+) Get
CAS No.: 14875-96-8 Quote

Cat. No.: S581563

Performance Comparison of Porphyrin-Based
Catalysts

Catalyst . . Key Performance .
. Application/Reaction . Conditions Reference
Material Metrics
Cu- Electrochemical CO:z Total Hydrocarbon FE: -1.08 V vs. [1]
TMCPPICNT Reduction (ECR) 75.68% (CHa4 FE: RHE
37.3%); Partial current
density: 91.8 mA cm~2
Ni(ll)-based Bifunctional Water OER Onset Potential: Acidic/alkaline [2]
Porphyrin Splitting (OER & HER) 1.45V vs. RHE; HER electrolyte
Polymer (POP- Onset Potential: ~159
2) mV; Tafel Slopes: 167

mV dec~* (OER), ~82
mV dec* (HER)

Experimental Protocols and Methodologies
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The high performance of these catalysts is rooted in specific synthesis and immobilization strategies.

e Catalyst Synthesis and Immobilization: A common and effective strategy involves immobilizing
molecular porphyrins onto conductive supports. For the high-performing Cu-TMCPP/CNT catalyst,
copper porphyrin (Cu-TMCPP) molecules were immobilized on multi-wall carbon nanotubes
(MWCNTs). This configuration creates an ultrathin catalytic layer, suppresses the competing
Hydrogen Evolution Reaction (HER), and enhances electron transfer [1]. Another approach is
synthesizing porphyrin-based porous organic polymers. As demonstrated with POP-2, assembling
metalloporphyrins with linkers like naphthalenetetracarboxylic dianhydride (NTCDA) creates stable,

conjugated 2D networks with optimized electronic structures [2].

¢ Electrochemical Evaluation Protocol: Standard experimental setup involves a three-electrode

system within an electrochemical cell [3].

o Catalyst Ink Preparation: The catalyst powder is dispersed in a mixture of solvents (often
water/isopropanol) and Nafion binder via sonication.

o Electrode Preparation: The ink is drop-cast onto a conductive substrate (e.g., carbon paper)
and dried to form the working electrode.

o Performance Testing: The electrode is tested in a CO2z-saturated electrolyte. Key metrics like
Faradaic Efficiency (FE) and current density are measured using techniques like
chronoamperometry and online gas chromatography (GC) for product analysis [1].

Mechanistic Insights and Workflow

The catalytic activity is governed by the metal center and the surrounding structure. The following diagram

illustrates the experimental workflow for developing and validating these catalysts.
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Synthesis & Immobilization

Physicochemical Characterization
(XAS, XPS, XRD, FTIR)

Electrochemical Testing
(Chronoamperometry, EIS)

Product Analysis & FE Calculation
(GC, HPLC)

Mechanistic Study
(In-situ spectroscopy, DFT)

Performance Validation

Click to download full resolution via product page

The choice of metal center is critical as it determines the reaction pathway. For CO2 reduction, metals like
Fe, Co, and Ni in a porphyrin structure are highly selective for producing CO, while Cu is unique in its
ability to further reduce intermediates to hydrocarbons like CHa [3]. For water splitting, Ni has been shown

to offer favorable hydrogen binding energy and electronic structure for both OER and HER [2].

Future Perspectives and Challenges
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While porphyrin-based catalysts are highly promising, their path to widespread industrial use requires

overcoming several challenges:

e Stability: Current catalysts need stability of at least 4000 hours to be considered for industrial
implementation, a high bar that requires further research into robust immobilization strategies and
material designs [3].

¢ Integration: Future work should focus on integrating these optimized catalysts into practical devices
and electrolyzers to demonstrate performance at a larger scale [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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